Cas no 436086-79-2 (Benzenemethanamine,3-fluoro-N-(phenylmethyl)-)

Benzenemethanamine,3-fluoro-N-(phenylmethyl)- structure
436086-79-2 structure
Product Name:Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
CAS No:436086-79-2
Molecular Formula:C14H14NF
Molecular Weight:215.26606
MDL:MFCD03724405
CID:334378
PubChem ID:769794

Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Properties

Names and Identifiers

    • Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
    • Benzyl-(3-fluoro-benzyl)-amine
    • N-[(3-fluorophenyl)methyl]-1-phenylmethanamine
    • [(3-fluorophenyl)methyl]benzylamine
    • benzyl[(3-fluorophenyl)methyl]amine
    • DTXSID90354342
    • N-Benzyl-1-(3-fluorophenyl)methanamine
    • N-Benzyl-3-fluorobenzylamine
    • A1-24091
    • SB79012
    • AKOS000225882
    • SR-01000325631-1
    • SCHEMBL21165344
    • SR-01000325631
    • BRD-K76315021-001-01-9
    • 436086-79-2
    • BENZYL-(3-FLUOROBENZYL)AMINE
    • MFCD03724405
    • MDL: MFCD03724405
    • InChIKey: XBXOBRJGFVKXGW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H14FN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,16H,10-11H2
    • SMILES: C1=CC=C(C=C1)CNCC2=CC(=CC=C2)F

Computed Properties

  • Exact Mass: 215.11100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 215.111
  • Heavy Atom Count: 16
  • Complexity: 189
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • LogP: 3.50640
  • PSA: 12.03000
  • Boiling Point: 303.4°Cat760mmHg
  • Flash Point: 137.3°C

Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AG18358-1g
BENZYL-(3-FLUORO-BENZYL)-AMINE
436086-79-2 95%
1g
$572.00 2024-04-20
abcr
AB278447-1 g
N-Benzyl-3-fluorobenzylamine; .
436086-79-2
1g
€275.00 2023-04-26
Crysdot LLC
CD12071917-5g
N-Benzyl-1-(3-fluorophenyl)methanamine
436086-79-2 97%
5g
$874 2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1626903-5g
N-benzyl-1-(3-fluorophenyl)methanamine
436086-79-2 98%
5g
¥10987.00

Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:436086-79-2)Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
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Purity:99%
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Price($):265.0